Cas no 289483-80-3 (4-Methyl-7-nitro-1H-indole)

4-Methyl-7-nitro-1H-indole Properties

Names and Identifiers

• 4-Methyl-7-nitro-1H-indole
• 1H-Indole,4-methyl-7-nitro
• 1H-Indole, 4-methyl-7-nitro-
• 1H-Indole,4-methyl-7-nitro-
• LXZHCIXJJSWNNT-UHFFFAOYSA-N
• ST2418481
• Z4556
• 483M803
• AS-31633
• DTXSID60468167
• SCHEMBL2768608
• AC-24838
• 289483-80-3
• CS-0144949
• FT-0708500
• AMY7373
• IODOACETICACIDN-HYDROXYSUCCINIMIDEESTER
• 4-Methyl-7-nitroindole
• SY034766
• A852306
• MFCD07780760
• AKOS006286628
• DB-068034
• +Expand

• MDL： MFCD07780760
• InChIKey： LXZHCIXJJSWNNT-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O2/c1-6-2-3-8(11(12)13)9-7(6)4-5-10-9/h2-5,10H,1H3
• SMILES： [O-][N+](C1C([H])=C([H])C(C([H])([H])[H])=C2C([H])=C([H])N([H])C2=1)=O

Computed Properties

• Exact Mass: 176.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.059
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 61.6

Experimental Properties

• LogP: 2.90770
• PSA: 61.61000
• Refractive Index: 1.694
• Boiling Point: 384.382 °C at 760 mmHg
• Flash Point: 384.382 °C at 760 mmHg
• Density: 1.355

4-Methyl-7-nitro-1H-indole Security Information

4-Methyl-7-nitro-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%